![molecular formula C13H11NO3 B3026613 2-(3-Oxocyclopentyl)isoindoline-1,3-dione CAS No. 1029691-06-2](/img/structure/B3026613.png)
2-(3-Oxocyclopentyl)isoindoline-1,3-dione
Overview
Description
2-(3-Oxocyclopentyl)isoindoline-1,3-dione, also known as OCPID, is a cyclic ketone of the isoindoline class. It is a valuable chemical intermediate used in the synthesis of a variety of compounds, such as pharmaceuticals, agrochemicals, and dyes. OCPID has been the subject of numerous scientific studies in the past few decades, and its unique properties have made it a valuable tool for research in a variety of fields.
Scientific Research Applications
Green Catalytic Systems
The synthesis of isoindoline-1,3-dione derivatives, which includes 2-(3-Oxocyclopentyl)isoindoline-1,3-dione, plays a crucial role in various applications such as material science and medicine. A greener approach for the synthesis of these derivatives has been explored using the Water Extract of Onion Peel Ash (WEOPA), offering advantages like avoiding harmful reagents and contributing to bio-waste management (M. Journal et al., 2019).
Structural Characterization Techniques
This compound and its derivatives have been characterized structurally using techniques like 1D, COSY, and HSQC 2D NMR Spectroscopy. This detailed structural analysis is vital for understanding the compound's properties and potential applications (Khadim Dioukhane et al., 2021).
Antimicrobial Studies
Isoindoline-1,3-dione derivatives, including this compound, have shown promising antimicrobial properties. For instance, a study on 2-(3-(4-phenylpiperazin-1-yl)propyl)isoindoline-1,3-dione indicated moderate antimicrobial activity, highlighting its potential in medical applications (H. Ghabbour & Maha M. Qabeel, 2016).
Antibacterial and Antifungal Applications
Newly synthesized isoindoline-1,3-dione analogues, related to this compound, have been tested for in vitro antibacterial and antifungal activities, showing moderate biological activities. This suggests their potential use as antibacterial or antifungal agents (S. Sankhe & N. R. Chindarkar, 2021).
Antioxidant Activity
A study on isoindoline-1,3-dione derivatives revealed that they exhibit significant antioxidant activities. This was demonstrated through ABTS and DPPH assessments, indicating their potential in combating oxidative stress (Palanichamy Santhosh Kumar et al., 2019).
Crystallography
The crystal structures of various isoindoline-1,3-dione derivatives, including this compound, have been studied extensively, revealing insights into their molecular arrangement and potential applications in various scientific fields (G. Duru et al., 2018).
Mechanism of Action
Target of Action
The primary target of 2-(3-Oxocyclopentyl)isoindoline-1,3-dione is acetylcholinesterase (AChE) . AChE is an enzyme that hydrolyzes the neurotransmitter acetylcholine (ACh) at cholinergic synapses, thus terminating nerve transmission .
Mode of Action
The compound exerts a good competitive inhibition on AChE . This means that it competes with the substrate (acetylcholine) for the active site of the enzyme, reducing the rate of acetylcholine hydrolysis. This leads to an increase in the levels of acetylcholine, which is desirable in certain conditions such as Alzheimer’s disease .
Biochemical Pathways
Isoindoline-1,3-dione derivatives have been found to modulate the dopamine receptor d3 , suggesting potential effects on dopaminergic signaling pathways.
Pharmacokinetics
It is known that the compound has very low acute toxicity, with an ld50 greater than 1600 mg/kg . This suggests that the compound is relatively safe at high doses.
Result of Action
The molecular and cellular effects of this compound’s action include an increase in acetylcholine levels due to the inhibition of AChE . This can lead to enhanced cholinergic transmission. Additionally, modulation of the dopamine receptor D3 suggests potential antipsychotic effects .
Safety and Hazards
Future Directions
Isoindolines, including “2-(3-Oxocyclopentyl)isoindoline-1,3-dione”, are the focus of much research due to their presence in a wide array of bioactive molecules . They have potential applications as antipsychotic agents and in the treatment of Alzheimer’s disease . Further studies are needed to investigate the impact of additional alkylating imides on the survival of blood cancer cells .
Properties
IUPAC Name |
2-(3-oxocyclopentyl)isoindole-1,3-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11NO3/c15-9-6-5-8(7-9)14-12(16)10-3-1-2-4-11(10)13(14)17/h1-4,8H,5-7H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTIZJQCGWLDNKT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)CC1N2C(=O)C3=CC=CC=C3C2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30712402 | |
Record name | 2-(3-Oxocyclopentyl)-1H-isoindole-1,3(2H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30712402 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1029691-06-2 | |
Record name | 2-(3-Oxocyclopentyl)-1H-isoindole-1,3(2H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30712402 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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